BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synonyms and alternative names for Zirconium
dinitrate oxide hydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zirconium dinitrate oxide hydrate

Cat. No.: B087561

An In-depth Technical Guide to Zirconium Dinitrate Oxide Hydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Zirconium Dinitrate Oxide
Hydrate, a versatile chemical compound with significant applications in materials science and
catalysis. This document details its nomenclature, chemical and physical properties, and
provides experimental protocols for its use in the synthesis of advanced materials.

Synonyms and Alternative Names

Zirconium Dinitrate Oxide Hydrate is known by a variety of names in scientific literature and
commercial listings. Understanding these synonyms is crucial for effective literature searches
and material sourcing.

Zirconium(IV) dinitrate oxide hydrate[1][2][3]

Zirconyl nitrate hydrate[2][4][5][6]

Zirconium (1V) oxynitrate hydrate[2][4][5][6][7]

Zirconyl dinitrate[4]

Oxozirconium nitrate hydrate[4]
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« Nitric acid oxozirconium[4]

e Zirconium dinitrate oxide[4][7]

e Zirconium, bis(nitrato-kO)oxo-, hydrate[2]
e o0xozirconium(2+);dinitrate;hydrate[2]

e Zirconyl(lV) nitrate hydrate[8]

Zirconium dinitrate monoxide hydrate[8]

Chemical and Physical Properties

A summary of the key quantitative data for Zirconium Dinitrate Oxide Hydrate is presented in
the tables below for easy reference and comparison.

Table 1: Chemical Identifi

Identifier Value

CAS Number 14985-18-3[1][4][7]
EC Number 237-529-3[4]
PubChem CID 16211674[4]

UN Number 1477[4]

Table 2: Molecular Properties

Property Value

Molecular Formula ZrO(NOs3)2:xH20I[1][3]

Molecular Weight (anhydrous) 231.23 g/mol [1][5]

IUPAC Name oxozirconium(2+); dinitrate; hydrate[4]

Table 3: Physical Properties

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubs.rsc.org/en/content/articlepdf/2022/na/d2na00367h
https://pubs.rsc.org/en/content/articlepdf/2022/na/d2na00367h
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-dinitrate-oxide-hydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Zirconium-dinitrate-oxide-hydrate
https://www.airo.co.in/publications/75778-81913-green-chemistry-paper--1-(1)-(1)-5.pdf
https://www.airo.co.in/publications/75778-81913-green-chemistry-paper--1-(1)-(1)-5.pdf
https://www.benchchem.com/product/b087561?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-zirconyl-nitrat-id139904.html
https://pubs.rsc.org/en/content/articlepdf/2022/na/d2na00367h
https://www.lookchem.com/404.htm
https://pubs.rsc.org/en/content/articlepdf/2022/na/d2na00367h
https://pubs.rsc.org/en/content/articlepdf/2022/na/d2na00367h
https://pubs.rsc.org/en/content/articlepdf/2022/na/d2na00367h
https://www.guidechem.com/question/how-to-prepare-zirconyl-nitrat-id139904.html
https://www.scbt.com/p/zirconium-dinitrate-oxide-hydrate-14985-18-3
https://www.guidechem.com/question/how-to-prepare-zirconyl-nitrat-id139904.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9850058/
https://pubs.rsc.org/en/content/articlepdf/2022/na/d2na00367h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Appearance White powder or crystalline solid[5]
Solubility Soluble in water

Melting Point Data not available[5]

Boiling Point Data not available[5]

Experimental Protocols

Zirconium Dinitrate Oxide Hydrate is a key precursor in the synthesis of various advanced
materials. Below are detailed methodologies for some of its primary applications.

Synthesis of Zirconia (ZrOz) Nanoparticles via Co-
precipitation

This protocol describes a common chemical method for synthesizing zirconia nanoparticles
using Zirconium Dinitrate Oxide Hydrate as the zirconium source.

Materials:

Zirconium dinitrate oxide hydrate (ZrO(NOs)2-xH20)

e Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) solution (precipitating agent)
» Deionized water

» Beakers

o Magnetic stirrer

o Centrifuge or filtration setup

e Oven/Furnace

Methodology:
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e Precursor Solution Preparation: Prepare an aqueous solution of the zirconium salt (e.g., 0.1
M ZrO(NOs3)2:xHz20).

» Precipitation: While vigorously stirring the zirconium salt solution, slowly add the precipitating
agent (e.g., 1 M KOH) dropwise until the pH of the solution becomes alkaline (pH 9-10). This
will lead to the formation of a white precipitate of zirconium hydroxide.

e Aging: Continue stirring the mixture for a few hours to allow for the aging of the precipitate.

e Washing: Separate the precipitate from the solution by centrifugation or filtration. Wash the
precipitate multiple times with deionized water to remove residual ions.

» Drying: Dry the washed precipitate in an oven at approximately 100°C to remove water.

« Calcination: To obtain crystalline zirconia, the dried powder is calcined in a furnace. The
temperature will influence the crystal phase and size of the nanopatrticles (e.g., 400-800°C).

Preparation of Ceria-Zirconia (Ce0O2-ZrO2) Mixed Oxide
Catalysts

This protocol outlines the preparation of CeO2-ZrO2 mixed oxides, which are important catalytic
materials, using a co-precipitation method.

Materials:

e Zirconium dinitrate oxide hydrate (ZrO(NOs)2-xH20)
e Cerium(lll) nitrate hexahydrate (Ce(NO3)3-6H20)

e Ammonia solution (precipitating agent)

» Deionized water

» Beakers

e Hot plate with magnetic stirrer

o Filtration apparatus
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e Drying oven
o Muffle furnace
Methodology:

e Precursor Solution: Dissolve stoichiometric amounts of Zirconium dinitrate oxide hydrate
and Cerium(lll) nitrate hexahydrate in deionized water to achieve the desired Zr/Ce molar
ratio.

o Co-precipitation: Heat the precursor solution to a specific temperature (e.g., 60-80°C) with
constant stirring. Add ammonia solution dropwise to adjust the pH to a value that ensures the
complete precipitation of both metal hydroxides (typically pH 9-10).

e Aging: Age the resulting slurry at the precipitation temperature for a defined period (e.g., 1-2
hours) to ensure homogenetity.

« Filtration and Washing: Filter the precipitate and wash it thoroughly with deionized water to
remove any remaining nitrate and ammonium ions.

e Drying: Dry the filter cake in an oven at a temperature of 100-120°C overnight.

o Calcination: Calcine the dried powder in a muffle furnace at a high temperature (e.g., 500-
800°C) for several hours to form the mixed oxide.

Visualizations
Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for the synthesis of Zirconia (ZrOz) nanoparticles.
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Caption: Workflow for the preparation of Ceria-Zirconia (CeO2-ZrOz2) mixed oxide catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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